Cas no 1803744-28-6 (4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole)

• Product Name: 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole
• CAS No: 1803744-28-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4816853
• Update Time: 2025-07-17

4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole

• Inchi： 1S/C10H8ClNO2/c1-6-12-10-7(8(13)5-11)3-2-4-9(10)14-6/h2-4H,5H2,1H3
• InChI Key： CYZXBEWOTQWIFM-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1N=C(C)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole

Introduction to 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole (CAS No. 1803744-28-6)

4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803744-28-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of both a chloroacetyl group and a methyl substituent in the benzodioxazole core imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole make it a versatile building block for drug discovery. The chloroacetyl moiety, in particular, is known for its reactivity in forming amide or ester linkages with various biomolecules, including peptides and proteins. This reactivity has been leveraged in the development of targeted therapeutics, where the compound serves as a precursor for conjugation with bioactive entities. Additionally, the methyl group at the 2-position of the benzodioxazole ring influences electronic and steric properties, which can be fine-tuned to modulate biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]oxazole derivatives. These compounds have been investigated for their roles in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The specific substitution pattern in 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its utility as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying functional groups or substituents, researchers can gain insights into how structural changes affect biological potency and selectivity. For instance, the chloroacetyl group can be replaced with other acylating agents to explore alternative bioconjugation strategies. Similarly, the methyl group can be modified or removed to assess its impact on overall pharmacokinetics and pharmacodynamics.

The synthesis of 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole involves multi-step organic transformations that highlight its synthetic accessibility. The benzodioxazole core can be constructed through cyclization reactions, followed by functionalization at specific positions using chlorinating agents and acylating reagents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional substituents with high precision.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential drug-like properties. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries and optimizing lead compounds before wet-lab synthesis.

In clinical research, derivatives of benzo[d]oxazole have shown promise in treating various diseases due to their ability to interact with biological macromolecules. For example, some benzo[d]oxazole-based compounds have demonstrated anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, these derivatives have been explored for their antitumor properties, where they disrupt cancer cell proliferation by targeting specific signaling pathways.

The role of 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole in drug development extends beyond its use as an intermediate. Its unique structural features allow it to serve as a platform for generating novel therapeutics with tailored properties. By incorporating additional functional groups or exploring different heterocyclic scaffolds, researchers can expand its pharmacological repertoire and discover new treatments for unmet medical needs.

Future directions in the study of 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole may include investigating its role in emerging therapeutic areas such as immunotherapy and gene delivery systems. The compound's ability to form stable conjugates with biomolecules makes it an attractive candidate for developing targeted therapies that combine chemotherapy with immunomodulation. Furthermore, its potential use in nucleic acid-based therapies could open new avenues for treating genetic disorders.

Overall, 4-(2-Chloroacetyl)-2-methylbenzo[d]oxazole (CAS No. 1803744-28-6) represents a significant asset in pharmaceutical research due to its structural versatility and biological relevance. Continued exploration of its pharmacological properties will likely yield valuable insights into new therapeutic strategies and contribute to advancements in drug discovery.